Cas no 1955554-61-6 (1-Ethyl-2,6-dimethylpiperazine hydrochloride)

• Product Name: 1-Ethyl-2,6-dimethylpiperazine hydrochloride
• CAS No: 1955554-61-6
• MF: C₈H₁₉ClN₂
• MW: 178.702861070633
• MDL: MFCD29907433
• CID: 5248390
• PubChem ID: 122360217
• Update Time: 2026-03-09

1-Ethyl-2,6-dimethylpiperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-2,6-dimethylpiperazine hydrochloride

• MDL： MFCD29907433
• Inchi： 1S/C8H18N2.ClH/c1-4-10-7(2)5-9-6-8(10)3;/h7-9H,4-6H2,1-3H3;1H
• InChI Key： YFQMTTXBZXNHNM-UHFFFAOYSA-N
• SMILES： C(N1C(CNCC1C)C)C.Cl

Additional information on 1-Ethyl-2,6-dimethylpiperazine hydrochloride

Introduction to 1-Ethyl-2,6-dimethylpiperazine Hydrochloride (CAS No. 1955554-61-6)

1-Ethyl-2,6-dimethylpiperazine hydrochloride, identified by its CAS number 1955554-61-6, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine class, which is well-known for its diverse biological activities and applications in drug development. The molecular structure of 1-Ethyl-2,6-dimethylpiperazine hydrochloride features a piperazine ring substituted with ethyl and dimethyl groups, contributing to its unique chemical properties and potential pharmacological effects.

The synthesis and characterization of 1-Ethyl-2,6-dimethylpiperazine hydrochloride have been subjects of extensive research due to its potential applications in the treatment of various neurological and psychiatric disorders. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for formulation into pharmaceutical products. Recent advancements in synthetic methodologies have improved the efficiency and scalability of producing this compound, enabling broader exploration in preclinical and clinical studies.

One of the most intriguing aspects of 1-Ethyl-2,6-dimethylpiperazine hydrochloride is its interaction with neurotransmitter systems in the brain. The piperazine moiety is known to modulate the activity of serotonin receptors, particularly 5-HT2A and 5-HT2C receptors, which are implicated in mood regulation, appetite control, and cognitive functions. Studies have suggested that compounds with similar structures may exhibit potential therapeutic benefits in conditions such as depression, anxiety, and obesity. The dimethyl substituents on the piperazine ring may further influence the compound's binding affinity and selectivity, making it a promising candidate for targeted drug design.

Recent research has also explored the role of 1-Ethyl-2,6-dimethylpiperazine hydrochloride in neurodegenerative diseases. The compound's ability to interact with various receptor subtypes has led scientists to investigate its potential as a neuroprotective agent. Preliminary studies indicate that it may help mitigate oxidative stress and inflammation associated with conditions like Alzheimer's disease and Parkinson's disease. Additionally, its structural similarity to other known pharmacological agents has prompted investigations into its potential use as a scaffold for developing novel therapeutics.

The pharmacokinetic properties of 1-Ethyl-2,6-dimethylpiperazine hydrochloride are another critical area of study. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy and minimizing side effects. Advanced computational models and experimental techniques have been employed to predict and verify these properties. These efforts have provided valuable insights into the compound's behavior within biological systems, guiding the development of more effective dosage forms and administration routes.

In conclusion, 1-Ethyl-2,6-dimethylpiperazine hydrochloride (CAS No. 1955554-61-6) represents a fascinating compound with significant potential in pharmaceutical applications. Its unique chemical structure and biological activities make it a valuable tool for researchers investigating neurological and psychiatric disorders. As our understanding of its pharmacological effects continues to grow, so does the likelihood of discovering new therapeutic uses for this compound. Ongoing research efforts are expected to yield further insights into its mechanisms of action and potential clinical benefits.